Cas no 112-12-9 (2-Undecanone)

2-Undecanone Properties

Names and Identifiers

• 2-Undecanone
• Methyl n-nonyl ketone
• FEMA 3093
• METHYL NONYL KETONE
• 2-hendecanone
• 2-Undecanon
• Ketone, methyl nonyl
• Methyl-nonylketon
• 2-Undecanone Solution
• Undecan-2-one (Methyl-nonyl-ketone) Standard
• 10-undecanal
• 2-Undecanon-2,4-dinitrophenylhydrazon
• Methyl-n-nonylketon-2,4-DNPH
• Methyl-nonyl-keton-<2.4-dinitro-phenylhydrazon>
• Undecan-2-on-<2.4-dinitro-phenylhydrazon>
• Undecan-2-one
• undecan-2-
• Undecan-2-on
• Undecanone-(2)
• 2-eleven ketone
• UNDECANONE
• Nonyl methyl ketone
• Rue ketone
• 2-Oxoundecane
• Methylnonylketone
• MGK Dog and Cat Repellent
• Caswell No. 573O
• 2-Undecanone (natural)
• FEMA No. 3093
• Mgk dog & cat repellent
• YV5DSO8CY9
• EPA Pesticide Chemical Code 044102
• NSC4028
• KYWIYKKSMDLRDC-UHFFFAOYSA-N
• 2-Undecan
• Methyl Nonyl Ketone
• 2-UNDECANONE
• +Expand

• MDL： MFCD00009583
• InChIKey： KYWIYKKSMDLRDC-UHFFFAOYSA-N
• Inchi： 1S/C11H22O/c1-3-4-5-6-7-8-9-10-11(2)12/h3-10H2,1-2H3
• SMILES： O=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1749573

Computed Properties

• Exact Mass: 170.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 8
• Monoisotopic Mass: 170.167065321 g/mol
• Heavy Atom Count: 12
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 170.29

Experimental Properties

• LogP: 3.71610
• PSA: 17.07000
• Merck: 14,6104
• Refractive Index: n20/D 1.43(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 231-232 °C(lit.)
• Melting Point: 11-13 °C (lit.)
• Vapor Pressure: <1 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• FEMA: 3093
• Solubility: Insoluble in water. Soluble in ethanol, ether, acetone, benzene, carbon tetrachloride, chloroform.
• Color/Form: It is a colorless oily liquid with a greasy smell. It has a unique aroma similar to rutin. When the concentration is low, it has a aroma similar to peach.
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents, strong bases.
• Solubility: Soluble in ether and alcohol, insoluble in water
• Density: 0.825 g/mL at 25 °C(lit.)
• Refractive Index: Index of refraction = 1.4291 at 20 °C/D
• Odor: Strong odor

2-Undecanone Security Information

• Symbol: GHS07 GHS09
• RTECS：YQ2820000
• WGK Germany：2
• Safety Term：9
• Safety Instruction： S23-S24/25-S61
• Packing Group：III
• Packing Group：III
• Risk Phrases：R51/53
• Hazard Level：9
• Dangerous goods sign： N
• Hazardous Material transportation number：UN3082
• Hazard Statement： H319,H410
• Warning Statement： P273,P305+P351+P338,P501
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 51/53
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 dermally in rabbits: >5 g/kg; LD50 orally in rats, mice: >5, 3.88 g/kg (Opdyke)
• HazardClass：Comb liq

2-Undecanone Customs Data

• HS CODE：2914190090
• Customs Data：

  China Customs Code:

  2914190090

  Overview:

  2914190090 Other acyclic ketones without other oxygen-containing groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914190090 other acyclic ketones without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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